Cas no 3365-71-7 (Benzoic acid, 2,4-diamino-, methyl ester)

Benzoic acid, 2,4-diamino-, methyl ester is a chemical compound primarily used as an intermediate in organic synthesis and specialty chemical applications. Its structure, featuring both amino and ester functional groups, makes it valuable for further derivatization in pharmaceutical and agrochemical research. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in reactions requiring controlled reactivity. Its stability under standard conditions ensures consistent performance in synthetic processes. The presence of diamino substitution enhances its utility in the preparation of heterocyclic compounds and coordination chemistry. Proper handling and storage are recommended to maintain its integrity for laboratory and industrial applications.

Benzoic acid, 2,4-diamino-, methyl ester structure

3365-71-7 structure

Product Name:Benzoic acid, 2,4-diamino-, methyl ester

CAS No:3365-71-7

MF:C₈H₁₀N₂O₂

MW:166.177201747894

CID:292706

PubChem ID:12399493

Update Time:2025-10-06

Benzoic acid, 2,4-diamino-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2,4-diamino-, methyl ester
- methyl 2,4-diaminobenzoate
- FT-0713374
- AKOS010564563
- FWJFNQHPFXHOAC-UHFFFAOYSA-N
- SCHEMBL2926607
- DTXSID20496401
- 3365-71-7
- Inchi： 1S/C8H10N2O2/c1-12-8(11)6-3-2-5(9)4-7(6)10/h2-4H,9-10H2,1H3
- InChI Key： FWJFNQHPFXHOAC-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC(=CC=1N)N)=O

Computed Properties

Exact Mass: 166.0743
Monoisotopic Mass: 166.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 78.3Å²

Experimental Properties

PSA: 78.34

Benzoic acid, 2,4-diamino-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015008175-250mg	Methyl 2,4-diaminobenzoate	3365-71-7	97%	250mg	$489.60	2023-09-02
Alichem	A015008175-500mg	Methyl 2,4-diaminobenzoate	3365-71-7	97%	500mg	$839.45	2023-09-02
Alichem	A015008175-1g	Methyl 2,4-diaminobenzoate	3365-71-7	97%	1g	$1460.20	2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1652578-1g	Methyl 2,4-diaminobenzoate	3365-71-7	98%	1g	￥6379.00	2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1652578-5g	Methyl 2,4-diaminobenzoate	3365-71-7	98%	5g	￥16233.00	2024-05-18

Benzoic acid, 2,4-diamino-, methyl ester Related Literature

1. Cytotoxic compounds. Part 21. Chloro-, methoxy-, and methoxy-carbonyl-derivatives of (bis-2-chloroethylamino)-phenols and -anilines

Anthony J. Abela Medici,Leonard N. Owen,Constantine Sflomos J. Chem. Soc. Perkin Trans. 1 1977 2258